Cas no 1002556-37-7 (1-Methoxy-3,4-dihydro-1H-benzo[g]isochromene-5,10-dione)

• Product Name: 1-Methoxy-3,4-dihydro-1H-benzo[g]isochromene-5,10-dione
• CAS No: 1002556-37-7
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 859792
• PubChem ID: 18932667
• Update Time: 2025-04-19

1-Methoxy-3,4-dihydro-1H-benzo[g]isochromene-5,10-dione Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-3,4-dihydro-1H-benzo[g]isochromene-5,10-dione

• Inchi： 1S/C14H12O4/c1-17-14-11-10(6-7-18-14)12(15)8-4-2-3-5-9(8)13(11)16/h2-5,14H,6-7H2,1H3
• InChI Key： IEJHZUJTFKTQGN-UHFFFAOYSA-N
• SMILES： O1CCC2C(C3C=CC=CC=3C(C=2C1OC)=O)=O

Computed Properties

• Exact Mass: 244.073559g/mol
• Monoisotopic Mass: 244.073559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.24g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isochromanequinones Benzoisochromanequinones